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This technical guide provides a comprehensive overview of Tetradecylphosphocholine-D42,
a deuterated analog of the saturated lysophospholipid, Tetradecylphosphocholine.
Predominantly utilized by researchers, scientists, and drug development professionals, its
primary application is as an internal standard in quantitative bioanalytical methods, particularly
for the therapeutic drug miltefosine. This document outlines its chemical structure,
physicochemical properties, and a detailed experimental protocol for its use in liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Core Properties and Chemical Structure

Tetradecylphosphocholine-D42 is the fully deuterated isotopologue of n-
tetradecylphosphocholine. The deuterium labeling provides a distinct mass shift, making it an
ideal internal standard for mass spectrometry-based quantification of its non-deuterated
counterpart or structurally similar molecules like miltefosine. This ensures accurate and precise
measurement by correcting for variations during sample preparation and analysis.

Chemical Structure:
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While a specific diagram for the D42 variant is not readily available, the structure is analogous
to n-tetradecylphosphocholine, with all 42 hydrogen atoms substituted with deuterium (D).

Image of the chemical structure of n-Tetradecylphosphocholine:

Caption: Chemical structure of Tetradecylphosphocholine-D42, where all hydrogen atoms
are replaced by deuterium.

Quantitative Data Summary

The key physicochemical properties of Tetradecylphosphocholine-D42 are summarized in
the table below, providing a direct comparison with its non-deuterated form.

Tetradecylphosphocholine n-
Property

-D42 Tetradecylphosphocholine
Molecular Formula C19D42NO4P C19H42NO4P
Formula Weight 421.5 g/mol 379.5 g/mol
CAS Number 869638-98-2 77733-28-9

Experimental Workflow for Quantification of
Miltefosine

Tetradecylphosphocholine-D42 is instrumental as an internal standard in the bioanalysis of
miltefosine from various biological matrices. The following diagram illustrates a typical
experimental workflow for the quantification of miltefosine in human plasma using LC-MS/MS
with Tetradecylphosphocholine-D42 as an internal standard.

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15562284/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetradecylphosphocholine-d42-structure-properties-and-application
https://www.benchchem.com/product/b15562284/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetradecylphosphocholine-d42-structure-properties-and-application
https://www.benchchem.com/product/b15562284/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetradecylphosphocholine-d42-structure-properties-and-application
https://www.benchchem.com/product/b15562284/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetradecylphosphocholine-d42-structure-properties-and-application
https://www.benchchem.com/product/b15562284/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tetradecylphosphocholine-d42-structure-properties-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [An In-depth Technical Guide to
Tetradecylphosphocholine-D42: Structure, Properties, and Application]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b15562284/docs#an-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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